Bendazac L-lysine
Bendazac L-lysine
Bendazac lysine reduces the affect of the cataract.
Brand Name:
Vulcanchem
CAS No.:
81919-14-4
VCID:
VC0520746
InChI:
InChI=1S/C16H14N2O3.C6H14N2O2/c19-15(20)11-21-16-13-8-4-5-9-14(13)18(17-16)10-12-6-2-1-3-7-12;7-4-2-1-3-5(8)6(9)10/h1-9H,10-11H2,(H,19,20);5H,1-4,7-8H2,(H,9,10)
SMILES:
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)CC(C(=O)O)N
Molecular Formula:
C22H28N4O5
Molecular Weight:
428.5 g/mol
Bendazac L-lysine
CAS No.: 81919-14-4
Cat. No.: VC0520746
Molecular Formula: C22H28N4O5
Molecular Weight: 428.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Bendazac lysine reduces the affect of the cataract. |
|---|---|
| CAS No. | 81919-14-4 |
| Molecular Formula | C22H28N4O5 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | 2-(1-benzylindazol-3-yl)oxyacetic acid;2,6-diaminohexanoic acid |
| Standard InChI | InChI=1S/C16H14N2O3.C6H14N2O2/c19-15(20)11-21-16-13-8-4-5-9-14(13)18(17-16)10-12-6-2-1-3-7-12;7-4-2-1-3-5(8)6(9)10/h1-9H,10-11H2,(H,19,20);5H,1-4,7-8H2,(H,9,10) |
| Standard InChI Key | OCOCFNMFLNFNIA-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)C[C@@H](C(=O)O)N |
| SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)CC(C(=O)O)N |
| Canonical SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)CC(C(=O)O)N |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator